N,N-dibutyl-2-(4-chloro-2-methylphenoxy)acetamide

• Molecular Formula: C17H26ClNO2
• Molecular Weight: 311.8 g/mol
• IUPAC Name: N,N-dibutyl-2-(4-chloro-2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H26ClNO2/c1-4-6-10-19(11-7-5-2)17(20)13-21-16-9-8-15(18)12-14(16)3/h8-9,12H,4-7,10-11,13H2,1-3H3
• InChI Key: BPVYETDLQSMXOK-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)C(=O)COC1=C(C=C(C=C1)Cl)C

Description

N,N-dibutyl-2-(4-chloro-2-methylphenoxy)acetamide, commonly known as DCMU, is a chemical compound widely used in scientific research. It is a herbicide that inhibits the photosynthetic process in plants. DCMU has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

DCMU inhibits the photosynthetic process by blocking the transfer of electrons from the primary electron acceptor to the secondary electron acceptor in photosystem II. This ultimately leads to a decrease in the production of ATP and NADPH, which are essential for the synthesis of glucose and other organic compounds.
Biochemical and Physiological Effects:
DCMU has been shown to have a number of biochemical and physiological effects on plants. It inhibits the growth of plants by reducing the rate of photosynthesis, which in turn affects the production of organic compounds. DCMU has also been shown to induce oxidative stress in plants, leading to the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

DCMU is a widely used herbicide in scientific research due to its ability to inhibit photosynthesis in plants. It is a relatively inexpensive and easy-to-use tool for studying the photosynthetic process. However, DCMU has limitations in terms of its specificity, as it can also affect other cellular processes in plants.

Future Directions

There are several potential future directions for research on DCMU. One area of interest is the development of more specific inhibitors of photosystem II, which could be used to study the electron transport chain in more detail. Another potential direction is the study of the effects of DCMU on other organisms, such as algae and cyanobacteria, which also use photosynthesis as a means of energy production. Finally, the potential use of DCMU as a tool for the development of herbicides with improved specificity and efficacy is an area of ongoing research.

Synthesis Methods

DCMU can be synthesized through a multistep process that involves the reaction of 4-chloro-2-methylphenol with butylamine, followed by the condensation of the resulting product with chloroacetyl chloride. The final product is obtained through the reaction of the intermediate with sodium hydroxide.

Scientific Research Applications

DCMU has been widely used in scientific research as a tool to study the photosynthetic process in plants. It has also been used in the study of the electron transport chain in photosynthesis, as well as the mechanism of action of herbicides.